Cas no 61683-03-2 (Benzamide, N-(2,6-diethyl-2,3,6-trimethyl-4-piperidinyl)-N-methyl-)

Benzamide, N-(2,6-diethyl-2,3,6-trimethyl-4-piperidinyl)-N-methyl- structure
61683-03-2 structure
Product Name:Benzamide, N-(2,6-diethyl-2,3,6-trimethyl-4-piperidinyl)-N-methyl-
CAS No:61683-03-2
MF:C20H32N2O
MW:316.480885505676
CID:470220
PubChem ID:20348282
Update Time:2025-04-19

Benzamide, N-(2,6-diethyl-2,3,6-trimethyl-4-piperidinyl)-N-methyl- Chemical and Physical Properties

Names and Identifiers

    • Benzamide, N-(2,6-diethyl-2,3,6-trimethyl-4-piperidinyl)-N-methyl-
    • N-(2,6-diethyl-2,3,6-trimethylpiperidin-4-yl)-N-methylbenzamide
    • 61683-03-2
    • SCHEMBL11469539
    • DTXSID70605783
    • Inchi: 1S/C20H32N2O/c1-7-19(4)14-17(15(3)20(5,8-2)21-19)22(6)18(23)16-12-10-9-11-13-16/h9-13,15,17,21H,7-8,14H2,1-6H3
    • InChI Key: PUFXKPGYLCWBOK-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC=CC=1)N(C)C1CC(C)(CC)NC(C)(CC)C1C

Computed Properties

  • Exact Mass: 316.25166
  • Monoisotopic Mass: 316.251463648g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 4
  • Complexity: 418
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 32.3Ų

Experimental Properties

  • PSA: 32.34
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